Cas no 898434-63-4 (2-phenyl-1-{4-6-(piperidin-1-yl)pyridazin-3-ylpiperazin-1-yl}butan-1-one)

• Product Name: 2-phenyl-1-{4-6-(piperidin-1-yl)pyridazin-3-ylpiperazin-1-yl}butan-1-one
• CAS No: 898434-63-4
• MF: C₂₃H₃₁N₅O
• MW: 393.525144815445
• CID: 5482797
• Update Time: 2025-10-31

2-phenyl-1-{4-6-(piperidin-1-yl)pyridazin-3-ylpiperazin-1-yl}butan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-phenyl-1-[4-(6-piperidin-1-ylpyridazin-3-yl)piperazin-1-yl]butan-1-one
• 2-phenyl-1-{4-6-(piperidin-1-yl)pyridazin-3-ylpiperazin-1-yl}butan-1-one

• Inchi： 1S/C23H31N5O/c1-2-20(19-9-5-3-6-10-19)23(29)28-17-15-27(16-18-28)22-12-11-21(24-25-22)26-13-7-4-8-14-26/h3,5-6,9-12,20H,2,4,7-8,13-18H2,1H3
• InChI Key： SLTFJLCTYKWWAP-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NN=C(N3CCCCC3)C=C2)CC1)(=O)C(C1=CC=CC=C1)CC

Additional information on 2-phenyl-1-{4-6-(piperidin-1-yl)pyridazin-3-ylpiperazin-1-yl}butan-1-one

2-Phenyl-1-{4-[6-(Piperidin-1-Yl)Pyridazin-3-Yl]Piperazin-1-Yl}Butan-1-One (CAS No: 898434-63-4)

2-Phenyl-1-{4-[6-(Piperidin-1-Yl)Pyridazin-3-Yl]Piperazin-1-Yl}Butan-1-One, also known by its CAS registry number 898434-63-4, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its potential as a lead molecule in the development of novel therapeutic agents, particularly in the areas of oncology and neurodegenerative diseases.

The molecular structure of this compound is characterized by a piperazine ring system, which is a key structural motif in many bioactive compounds. The piperazine ring is substituted with a pyridazine group at the 4-position, which itself is further substituted with a piperidine moiety at the 6-position. This substitution pattern contributes to the compound's stability and bioavailability. The phenyl group attached to the butanone moiety adds to the molecule's lipophilicity, enhancing its ability to cross cellular membranes and interact with target proteins.

Recent research has focused on the antitumor activity of this compound. In vitro studies have demonstrated that it exhibits potent cytotoxic effects against various cancer cell lines, including those resistant to conventional chemotherapeutic agents. The mechanism of action appears to involve inhibition of key enzymes involved in cell proliferation and survival, such as cyclin-dependent kinases (CDKs) and phosphatidylinositol 3 kinase (PI3K). These findings suggest that the compound could serve as a valuable candidate for targeted cancer therapy.

In addition to its antitumor properties, this compound has shown promise in preclinical models of neurodegenerative diseases. Studies have indicated that it may exert neuroprotective effects by modulating oxidative stress pathways and inhibiting the aggregation of misfolded proteins, such as amyloid-beta peptides. These observations align with its potential application in treating conditions like Alzheimer's disease and Parkinson's disease.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the construction of the piperazine ring, followed by substitution reactions to introduce the pyridazine and piperidine groups. The final step involves coupling these intermediates with the phenylbutanone moiety to yield the target compound. This synthetic route has been optimized to ensure high yields and purity, making it suitable for large-scale production.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These analyses have confirmed its molecular structure and provided insights into its conformational flexibility, which is critical for understanding its interactions with biological targets.

In terms of pharmacokinetics, preliminary studies indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its lipophilic nature enhances oral bioavailability, while its metabolic stability ensures prolonged residence time in systemic circulation. These attributes are advantageous for drug development, as they reduce the likelihood of adverse effects and improve therapeutic efficacy.

The development of this compound into a clinical candidate will require further preclinical testing to evaluate its safety profile and efficacy in animal models of disease. Collaborative efforts between academic institutions and pharmaceutical companies are currently underway to advance this molecule through preclinical stages. If successful, it could pave the way for innovative treatments addressing unmet medical needs in oncology and neurology.

In conclusion, 2-Phenyl-1-{4-[6-(Piperidin-1-Yl)Pyridazin-3-Yl]Piperazin-1-Yl}Butan-1-One (CAS No: 898434-63-) represents a promising lead compound with diverse therapeutic applications. Its unique structure, coupled with emerging research findings, positions it as a compelling candidate for future drug development efforts.